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Compound of Interest

Compound Name: D-Gluco-2-heptulose

Cat. No.: B1606216

D-Gluco-2-heptulose: An In-Depth Technical
Guide

CAS Number: 5349-37-1
Molecular Formula: C7H1407
Molecular Weight: 210.18 g/mol [1]

This technical guide provides a comprehensive overview of the available scientific and
technical information regarding D-Gluco-2-heptulose, a seven-carbon monosaccharide. This
document is intended for researchers, scientists, and drug development professionals,
summarizing its chemical properties, and exploring the limitedly documented biological context
and analytical methodologies.

Physicochemical Properties

D-Gluco-2-heptulose, also known as D-glucoheptulose, is a ketoheptose. Its structure and
basic properties have been characterized, although extensive experimental data remains
limited in publicly accessible literature. A summary of its key physicochemical properties is
presented in Table 1.
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Property Value Source
CAS Number 5349-37-1 [1]
Molecular Formula C7H1407 [1]
Molecular Weight 210.18 g/mol [1]

(3R,4S,5R,6R)-1,3,4,5,6,7-
IUPAC Name [1]
hexahydroxyheptan-2-one

D-glucoheptulose, D-gluco-2-

Synonyms heptulose s
Predicted Melting Point 144 °C

Predicted Boiling Point 628.0+£55.0 °C

Predicted Density 1.645+0.06 g/cm3

Predicted pKa 11.86+0.20

Table 1: Physicochemical Properties of D-Gluco-2-heptulose. Predicted values are based on
computational models and may not reflect experimental values.

Synthesis of D-Gluco-2-heptulose

Detailed, peer-reviewed experimental protocols for the specific synthesis of D-Gluco-2-
heptulose are not readily available in the scientific literature. However, general methodologies
for the synthesis of heptoses from hexoses, such as the Kiliani-Fischer synthesis, provide a
theoretical framework.

One patented method describes a process for producing L-glucose or D-gulose from D-
glucose, which involves the formation of a heptose intermediate through the Kiliani reaction[2].
This reaction extends the carbon chain of an aldose by one carbon atom. While not a direct
protocol for D-Gluco-2-heptulose, it suggests a plausible synthetic strategy starting from D-
glucose.

Conceptual Experimental Workflow: Kiliani Synthesis of
a Heptose from D-Glucose
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The following diagram illustrates the conceptual workflow for the chain elongation of D-glucose
to a heptose via the Kiliani synthesis. This is a generalized representation and would require
significant optimization and characterization to yield D-Gluco-2-heptulose specifically.

HCN Cyanohydrin Intermediate Hydrolysis Heptonic Acid Lactonization Heptonolactone Reduction (Na-Hg

Click to download full resolution via product page

Figure 1: Conceptual workflow of the Kiliani synthesis for heptose production from D-glucose.
This diagram outlines the general chemical transformations involved in elongating the carbon
chain of D-glucose.

Biological Activity and Signaling Pathways

Currently, there is a significant lack of information regarding the specific biological activities,
metabolic fate, and involvement in signaling pathways of D-Gluco-2-heptulose.

Studies on other heptoses offer some context. For instance, D-mannoheptulose has been
investigated for its effects on glucose metabolism and insulin secretion, where it acts as an
inhibitor of hexokinase[3][4]. Another study explored the impact of D-mannoheptose and D-
glycero-D-gulo-heptose on these processes|[3]. These findings suggest that seven-carbon
sugars can interact with key metabolic enzymes, but direct evidence for D-Gluco-2-heptulose
IS absent.

Due to the absence of documented involvement of D-Gluco-2-heptulose in any specific
signaling pathway, a corresponding diagram cannot be provided at this time. Further research
is required to elucidate its potential physiological roles.

Analytical Methods

Validated and published analytical methods specifically for the quantification and
characterization of D-Gluco-2-heptulose are not available in the current body of scientific
literature. However, general analytical techniques for monosaccharides can be adapted for its
analysis.
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High-Performance Liquid Chromatography (HPLC)

HPLC is a common method for the separation and quantification of carbohydrates. A
hydrophilic interaction liquid chromatography (HILIC) column coupled with an evaporative light
scattering detector (ELSD) or a refractive index (RI) detector would be a suitable starting point
for developing an analytical method for D-Gluco-2-heptulose.

Conceptual HPLC Method Parameters:

e Column: HILIC column (e.g., Amide, Amino, or bare silica)
» Mobile Phase: Acetonitrile and water gradient

e Detector: ELSD or RI

o Standard: A purified and characterized standard of D-Gluco-2-heptulose would be required
for method development and validation.

Enzymatic Assays

Commercially available enzymatic assay kits are typically specific for more common sugars like
D-glucose and D-fructose. The development of a specific enzymatic assay for D-Gluco-2-
heptulose would necessitate the discovery and isolation of an enzyme that specifically
recognizes and metabolizes this heptose. Currently, no such enzyme has been described in the
literature.

Conclusion and Future Directions

D-Gluco-2-heptulose (CAS 5349-37-1) remains a poorly characterized monosaccharide.
While its basic physicochemical properties can be predicted, detailed experimental data on its
synthesis, biological activity, and analytical determination are conspicuously absent from the
public domain. The potential for heptoses to modulate metabolic pathways, as suggested by
studies on related compounds, underscores the need for further investigation into the
physiological roles of D-Gluco-2-heptulose. Future research should focus on developing
robust synthetic protocols, exploring its biological effects in various in vitro and in vivo models,
and establishing validated analytical methods for its accurate quantification. Such studies will
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be crucial in unlocking the potential of this rare sugar for applications in research and drug
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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